Cas no 2138293-34-0 (3-(Benzylcarbamoyl)-2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid)

• Product Name: 3-(Benzylcarbamoyl)-2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid
• CAS No: 2138293-34-0
• MF: C₂₂H₃₂N₂O₅
• MW: 404.499886512756
• CID: 6296059
• PubChem ID: 165464475
• Update Time: 2025-10-29

3-(Benzylcarbamoyl)-2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138293-34-0
• 3-(benzylcarbamoyl)-2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid
• EN300-800713
• 3-(Benzylcarbamoyl)-2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid

• Inchi： 1S/C22H32N2O5/c1-15-14-24(21(28)29-22(2,3)4)11-10-17(15)18(20(26)27)12-19(25)23-13-16-8-6-5-7-9-16/h5-9,15,17-18H,10-14H2,1-4H3,(H,23,25)(H,26,27)
• InChI Key： WKNCHGZKANJOLR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)O)CC(NCC2C=CC=CC=2)=O)C(C)C1)=O

Computed Properties

• Exact Mass: 404.23112213g/mol
• Monoisotopic Mass: 404.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(Benzylcarbamoyl)-2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid

Comprehensive Overview of 3-(Benzylcarbamoyl)-2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid (CAS No. 2138293-34-0)

The compound 3-(Benzylcarbamoyl)-2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid, identified by its CAS No. 2138293-34-0, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This structurally complex compound features a piperidine core, a tert-butoxycarbonyl (Boc) protecting group, and a benzylcarbamoyl moiety, making it a versatile intermediate in drug discovery and peptide synthesis. Its unique properties have garnered attention in the scientific community, particularly for applications in targeted therapies and enzyme inhibition studies.

In recent years, the demand for custom synthesis intermediates like 3-(Benzylcarbamoyl)-2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid has surged, driven by advancements in proteomics and small-molecule drug development. Researchers are increasingly exploring its role in modulating protein-protein interactions and designing allosteric inhibitors, topics frequently searched in academic and industrial databases. The compound’s Boc-protected amine functionality also aligns with trends in click chemistry and bioconjugation, addressing the need for stable, reactive scaffolds in biopharmaceuticals.

From a synthetic chemistry perspective, CAS No. 2138293-34-0 exemplifies the growing emphasis on chiral building blocks and stereoselective synthesis. Its 3-methylpiperidin-4-yl segment offers a rigid framework for constructing bioactive heterocycles, a hot topic in fragment-based drug design (FBDD). Online queries often highlight challenges like “efficient Boc deprotection methods” or “piperidine derivatives in CNS drug discovery”, underscoring the relevance of this compound in solving real-world research problems.

Beyond its chemical attributes, 3-(Benzylcarbamoyl)-2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid is also discussed in contexts such as “green chemistry alternatives” and “scalable synthetic routes”. With sustainability becoming a priority, researchers seek eco-friendly protocols for derivatives of this compound, reflecting broader industry shifts toward benign-by-design strategies. Additionally, its potential in cancer immunotherapy and neurodegenerative disease models aligns with high-traffic search terms like “small molecules for PD-1 modulation” and “piperidine-based neuroprotectants”.

Quality control and analytical characterization of CAS No. 2138293-34-0 are critical for reproducibility, a concern frequently raised in peer-reviewed forums. Techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are essential for verifying its structural integrity, topics often queried alongside this compound’s name. The rise of AI-assisted retrosynthesis tools has further amplified interest in optimizing its production, with searches like “machine learning for organic synthesis planning” gaining traction.

In summary, 3-(Benzylcarbamoyl)-2-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}propanoic acid represents a convergence of cutting-edge medicinal chemistry and industrial applicability. Its multifaceted roles—from enabling high-throughput screening to serving as a precursor for peptidomimetics—make it a compound of enduring relevance. As scientific inquiries evolve, this molecule continues to bridge gaps between theoretical research and translational breakthroughs, solidifying its place in modern laboratories.